Cas no 2229386-81-4 (2-hydroxy-2-5-(methoxycarbonyl)thiophen-2-ylacetic acid)

2-hydroxy-2-5-(methoxycarbonyl)thiophen-2-ylacetic acid structure
2229386-81-4 structure
Product Name:2-hydroxy-2-5-(methoxycarbonyl)thiophen-2-ylacetic acid
CAS No:2229386-81-4
MF:C8H8O5S
MW:216.211121559143
CID:5902573
PubChem ID:165625694
Update Time:2023-12-15

2-hydroxy-2-5-(methoxycarbonyl)thiophen-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-2-5-(methoxycarbonyl)thiophen-2-ylacetic acid
    • 2-hydroxy-2-[5-(methoxycarbonyl)thiophen-2-yl]acetic acid
    • 2229386-81-4
    • EN300-1787936
    • Inchi: 1S/C8H8O5S/c1-13-8(12)5-3-2-4(14-5)6(9)7(10)11/h2-3,6,9H,1H3,(H,10,11)
    • InChI Key: XTHRWHJJJLBYLN-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=CC=C1C(C(=O)O)O

Computed Properties

  • Exact Mass: 216.00924453g/mol
  • Monoisotopic Mass: 216.00924453g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 112Ų

2-hydroxy-2-5-(methoxycarbonyl)thiophen-2-ylacetic acid Pricemore >>

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Enamine
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